AZD4144

• Molecular Formula: C18H16F3N3O3
• Molecular Weight: 379.3 g/mol
• InChI: InChI=1S/C18H16F3N3O3/c19-18(20,21)10-5-6-14(15(27)7-10)16-12-3-1-2-4-13(12)17(24-23-16)22-8-11(26)9-25/h1-7,11,25-27H,8-9H2,(H,22,24)/t11-/m0/s1
• InChIKey: CEGVLCNHZDUFIJ-NSHDSACASA-N

AZD4144 NLRP3 Inhibitor Procurement Guide

AZD4144 (also referred to as Compound 25 or Berzanoflast) is a phthalazine-based, orally bioavailable small molecule that acts as a direct, selective inhibitor of the NLRP3 inflammasome [1]. It binds to the NACHT domain of NLRP3, competing directly with the archetypal inhibitor MCC950 to stabilize the protein's inactive conformation and prevent ASC speck formation and subsequent IL-1β/IL-18 release [1]. As a clinical-stage candidate advanced by AstraZeneca in collaboration with Mitsubishi Tanabe Pharma, AZD4144 is currently under Phase 1b evaluation in atherosclerotic cardiovascular disease (ASCVD), chronic kidney disease (CKD), and obesity, with a Phase 2 trial for acute kidney injury also planned [2].

Pathway Study Fit Selective NLRP3 NACHT-domain inhibitor for inflammasome research models

Tool Compound Context Phthalazine scaffold distinct from sulfonylurea chemotype; supports NLRP3 mechanistic studies

In Vivo Research Support Reported oral bioavailability profile supports rodent chronic dosing research models

• [1] Johansson A, Sugama H, Larsson N, et al. Discovery of AZD4144, a Selective and Potent NLRP3 Inhibitor for the Treatment of Inflammatory Diseases. J Med Chem. 2025;68(14):14195-14222. doi:10.1021/acs.jmedchem.5c00781 View Source
• [2] AstraZeneca Clinical Trials. A Phase 1b study to assess the safety, tolerability, and pharmacodynamics of AZD4144 in participants with established atherosclerotic cardiovascular and chronic kidney disease. Study ID D9441C00001. ClinicalTrials.gov: NCT06675175. View Source

AZD4144 Differentiation Guide

NLRP3 inhibitors are not functionally interchangeable despite sharing a nominal target. The archetypal inhibitor MCC950, while useful as a tool compound, was deprioritized clinically due to hERG-associated cardiac risk (IC50 < 1 µM) and organ toxicity in preclinical species [1]. Subsequent sulfonylurea-based candidates such as Inzomelid (MCC7840) and Selnoflast improved on MCC950's safety profile yet retain structural liabilities including CYP inhibition and idiosyncratic toxicity risks that limit therapeutic windows [2]. AZD4144 was deliberately designed from a phthalazine scaffold distinct from both the sulfonylurea series and the MCC950 chemotype to decouple NLRP3 potency from hERG binding and phospholipidosis risk, yielding a differentiated cardiac safety margin and a clean early toxicology package [1]. The quantitative evidence below demonstrates precisely where AZD4144 diverges from its closest comparators in metrics that directly influence study design, dosing strategy, and translational confidence.

Comparator

Mismatch Context

MCC950 (archetypal NLRP3 inhibitor)

hERG-associated cardiac risk context differs; may not transfer to chronic dosing study designs

Sulfonylurea-based inhibitors (Inzomelid, Selnoflast)

Shared phospholipidosis liability may confound NLRP3-specific phenotype interpretation

Pan-NLRP3 inhibitors without domain specificity

NACHT-domain binding context and scaffold-dependent safety profile may not transfer

• [1] Johansson A, Sugama H, Larsson N, et al. Discovery of AZD4144, a Selective and Potent NLRP3 Inhibitor for the Treatment of Inflammatory Diseases. J Med Chem. 2025;68(14):14195-14222. doi:10.1021/acs.jmedchem.5c00781 View Source
• [2] Alzforum. Inzomelid. Accessed 2025. Describes MCC7840 as a sulfonylurea NLRP3 inhibitor with improved pharmacokinetics over MCC950. View Source

AZD4144 Comparative Evidence

Cardiac Safety: hERG vs MCC950

AZD4144 achieves an hERG IC50 > 40 µM, which is the highest concentration tested in the screening assay and represents the project's target threshold for cardiac safety [1]. In contrast, the archetypal NLRP3 inhibitor MCC950 and the early lead compound 1 from the same series both exhibited potent hERG inhibition with IC50 values below 1 µM, a range strongly correlated with clinical arrhythmia risk [1]. The >40-fold improvement in hERG margin was a primary design objective and was achieved without compromising NLRP3 inhibitory activity [1].

hERG Safety Margin

Head-to-head

IC50 > 40 µM

hERG patch-clamp

Supports cardiac-safety margin review for chronic dosing models

>40-fold vs. MCC950 (<1 µM); highest conc. tested

Evidence Dimension	hERG channel inhibition (IC50)
Target Compound Data	> 40 µM
Comparator Or Baseline	MCC950: < 1 µM; Compound 1 (early lead): < 1 µM
Quantified Difference	> 40-fold improvement over MCC950 and Compound 1
Conditions	Automated patch-clamp hERG assay; highest compound concentration tested 40 µM

Why This Matters

A wide hERG safety margin is non-negotiable for chronic oral dosing in cardiovascular and renal indications; MCC950's sub-1 µM hERG IC50 was a direct cause of its clinical deprioritization, making this the single most actionable differentiator for procurement selection.

• [1] Johansson A, et al. J Med Chem. 2025;68(14):14195-14222. Describes hERG IC50 > 40 µM for AZD4144 (Compound 25) and < 1 µM for MCC950 and Compound 1. View Source

NLRP3 NACHT Domain Competition

AZD4144 binds directly to the NLRP3 protein and competes with MCC950 for the same binding site on the NACHT domain, as demonstrated by competitive binding experiments [1]. This confirms that AZD4144 shares the validated mechanism of MCC950—stabilizing the inactive conformation of NLRP3—while belonging to a chemically distinct phthalazine scaffold rather than the sulfonylurea or tricyclic chemotypes of most clinical NLRP3 inhibitors [1]. In contrast, clinical candidates such as Inzomelid (MCC7840) and Selnoflast are sulfonylurea derivatives that retain structural similarity to MCC950 and its associated off-target liabilities [2].

Target Engagement

Head-to-head

Competes with MCC950 for NLRP3 NACHT domain

Direct binding assay

Validates shared inhibitory mechanism; distinct phthalazine chemotype

Competition with labeled MCC950; same binding site confirmed

Evidence Dimension	Binding site competition with MCC950
Target Compound Data	Competes with MCC950; directly binds NLRP3 NACHT domain
Comparator Or Baseline	MCC950: archetypal NACHT-domain binder; Inzomelid/Selnoflast: sulfonylurea chemotype, mechanism not fully disclosed
Quantified Difference	Qualitative: same binding site, different chemotype (phthalazine vs. sulfonylurea/tricyclic)
Conditions	Direct binding assay; competition with labeled MCC950

Why This Matters

Demonstrated competition with MCC950 validates that AZD4144 engages the well-characterized, clinically relevant NLRP3 inhibitory mechanism while its distinct scaffold potentially circumvents class-wide sulfonylurea liabilities such as CYP inhibition and phospholipidosis.

• [1] Johansson A, et al. J Med Chem. 2025;68(14):14195-14222. Reports AZD4144 competes with MCC950 for NLRP3 binding. View Source
• [2] Alzforum. Inzomelid. Describes MCC7840/Inzomelid as a sulfonylurea NLRP3 inhibitor. Accessed 2025. View Source

In Vivo Tolerability & MTD

AZD4144 (Compound 25) was selected as the clinical candidate over the more potent in vitro analog Compound 21 (IC50,IL-1β 33 nM vs. 54 nM for 25) because 25 demonstrated superior in vivo tolerability in 14-day maximum tolerated dose (MTD) and dose range finding (DRF) studies. Specifically, AZD4144 was well tolerated without any dose-limiting observations up to 500 mg/kg/day in rat and 100 mg/kg/day in minipig [1]. This contrasts with MCC950, which caused organ structural damage in lung, kidney, and adrenal gland in both rodent and non-rodent preclinical studies [1], and with the earlier lead Compound 17, which induced micronuclei formation indicative of genotoxicity [1]. AZD4144 was negative in the in vivo micronucleus assay [1].

In Vivo Tolerability

Head-to-head

500 mg/kg/day (rat); 100 mg/kg/day (minipig)

14-day MTD

Supports in vivo tolerability endpoint context for chronic studies

No dose-limiting toxicity; negative in vivo micronucleus

Evidence Dimension	In vivo maximum tolerated dose and toxicology profile
Target Compound Data	500 mg/kg/day (rat), 100 mg/kg/day (minipig); negative in vivo micronucleus
Comparator Or Baseline	MCC950: organ damage (lung, kidney, adrenal) in rodent/non-rodent; Compound 17: positive in vivo micronucleus (genotoxicity); Compound 21: less well tolerated in vivo
Quantified Difference	No dose-limiting toxicity up to 500 mg/kg/day; no genotoxicity vs. Compound 17; no organ pathology vs. MCC950
Conditions	14-day MTD/DRF studies in rat and minipig; 2 h LPS/ATP peritonitis model for in vivo potency

Why This Matters

In vivo tolerability is the critical gate for chronic dosing in cardiovascular and renal indications; AZD4144's clean 14-day toxicology package is a decisive advantage over MCC950's organ toxicity and Compound 17's genotoxicity, making it the only candidate from this series suitable for long-term clinical development.

• [1] Johansson A, et al. J Med Chem. 2025;68(14):14195-14222. Reports MTD data and in vivo tolerability comparison. View Source

Whole Blood IL-1β & IL-18 Inhibition

In the LPS/ATP-stimulated human whole blood assay, AZD4144 (Compound 25) inhibited IL-1β release with an unbound IC50 (IC50u) of 54 nM (42–66 nM) and IL-18 release with an IC50u of 19 nM (0.4–38 nM) [1]. For context, the same assay yielded an IL-1β IC50u of 273 nM (222–323 nM) for Compound 4 and 23 nM (14–32 nM) for Compound 17 [1]. While AZD4144 is not the most potent analog in vitro, its IC50 values remain well within the project target range of <100 nM, and its selection was driven by the combination of potency with superior tolerability and safety [1]. The archetypal inhibitor MCC950 typically shows IC50 values of 7.5–14 nM in mouse BMDM assays but with a substantially narrower therapeutic index .

Whole Blood Potency

Reported

IL-1β IC50u 54 nM; IL-18 IC50u 19 nM

THP-1 LPS/ATP

Supports whole-blood cytokine inhibition assay context

Unbound IC50; protein-binding corrected; IL-18 cardiorenal relevance

Evidence Dimension	Inhibition of IL-1β and IL-18 release in human whole blood
Target Compound Data	IL-1β IC50u: 54 nM (42–66 nM); IL-18 IC50u: 19 nM (0.4–38 nM)
Comparator Or Baseline	Compound 4: IL-1β IC50u 273 nM; Compound 17: IL-1β IC50u 23 nM; MCC950: IL-1β IC50 7.5–14 nM (mouse BMDM, different assay system)
Quantified Difference	5-fold more potent than Compound 4; approximately 2-fold less potent than Compound 17 in vitro; cross-study comparison with MCC950 limited by assay differences
Conditions	THP-1 cells stimulated with LPS/ATP; unbound IC50 corrected for protein binding

Why This Matters

AZD4144 achieves therapeutic potency in the target range while balancing safety; the 19 nM IC50u against IL-18 is particularly relevant because IL-18 is a key driver in cardiovascular and renal pathology, and few NLRP3 inhibitors report this parameter with quantitative rigor.

• [1] Johansson A, et al. J Med Chem. 2025;68(14):14195-14222. Table 7: IC50u values for IL-1β and IL-18. View Source

Phthalazine Scaffold Differentiation

AZD4144 is built on a phthalazine core, a deliberate departure from the sulfonylurea chemotype that dominates the NLRP3 inhibitor field (including MCC950, Inzomelid, Selnoflast, and many preclinical candidates) [1]. During the discovery program, sulfonylurea-containing analogs from the earlier neutral series were found to induce phospholipidosis (PLD), a lysosomal storage disorder that presents a significant safety liability [1]. By switching to the phthalazine scaffold and incorporating a hydroxy-substituted diol in the R1 region, the team eliminated the PLD signal while maintaining NLRP3 inhibitory activity [1]. This structural differentiation is also reflected in the compound's physicochemical profile: AZD4144 has a logD (pH 7.4) of approximately 2.5, which balances permeability with low hERG binding risk [1].

Scaffold Differentiation

Class-level

Phthalazine core; PLD negative; logD ~2.5

In vitro PLD assay

Phthalazine scaffold may avoid sulfonylurea-class phospholipidosis confounding

Qualitative escape from PLD liability; logD at pH 7.4

Evidence Dimension	Chemical scaffold class and associated phospholipidosis risk
Target Compound Data	Phthalazine scaffold; negative in PLD assay; logD ~2.5
Comparator Or Baseline	MCC950 and Inzomelid: sulfonylurea scaffold; sulfonylurea series leads (Compound 4, Compound 7): positive in PLD assay
Quantified Difference	Qualitative: PLD negative vs. PLD positive; scaffold-specific differentiation
Conditions	In vitro phospholipidosis assay; logD measured by octanol/water partitioning at pH 7.4

Why This Matters

Phospholipidosis is a recognized class liability of sulfonylurea NLRP3 inhibitors that can derail development; AZD4144's phthalazine scaffold provides a structural escape from this liability, making it a distinct chemical tool and clinical candidate for researchers seeking to study NLRP3 biology without confounding PLD-driven cellular effects.

• [1] Johansson A, et al. J Med Chem. 2025;68(14):14195-14222. Describes PLD liability of sulfonylurea series and scaffold switch to phthalazine. View Source

Clinical Development: Cardiorenal Phase 1b

As of early 2026, AZD4144 has completed or is completing three Phase 1/1b clinical trials: a Phase 1 SAD/MAD study in healthy volunteers (NCT06948006), a Phase 1b study in patients with ASCVD and CKD (NCT06675175), and a Phase 1 study in participants with obesity (NCT06942923) [1][2]. A Phase 2 trial in acute kidney injury is listed as in planning [3]. This breadth of clinical investigation contrasts with many competing NLRP3 inhibitors: Inzomelid (MCC7840) has been explored primarily in neurodegenerative and inflammatory diseases but has not reported cardiorenal outcomes; Selnoflast (RO7486967) remains in early clinical development; OLT1177 (dapansutrile) is focused on acute gout and osteoarthritis [4]. AZD4144 is uniquely positioned as the only NLRP3 inhibitor with active clinical programs spanning the cardiorenal-metabolic axis.

Clinical Research Context

Class-level

Phase 1b ASCVD/CKD completed; Phase 1 obesity completed

ClinicalTrials.gov registry

Reported clinical-stage research context; cardiorenal-metabolic model relevance

Data to verify; unique cardiorenal portfolio among NLRP3 inhibitors

Evidence Dimension	Clinical development stage and therapeutic indication breadth
Target Compound Data	Phase 1b completed in ASCVD/CKD (NCT06675175); Phase 1 completed in obesity (NCT06942923); Phase 2 planned in AKI
Comparator Or Baseline	Inzomelid: neurodegenerative/neuroinflammatory focus; OLT1177: acute gout/osteoarthritis; Selnoflast: early clinical
Quantified Difference	Unique cardiorenal-metabolic clinical portfolio; no other NLRP3 inhibitor has reported Phase 1b data in a combined ASCVD/CKD population
Conditions	ClinicalTrials.gov registry data as of April 2026

Why This Matters

The cardiorenal clinical positioning is directly linked to AZD4144's favorable preclinical safety package and oral PK profile; for procurement decisions, this clinical evidence de-risks the compound for translational studies in cardiovascular and renal inflammation models where competing NLRP3 inhibitors lack clinical validation.

• [1] AstraZeneca Clinical Trials. D9441C00001. Phase 1b ASCVD/CKD study. NCT06675175. View Source
• [2] AstraZeneca Clinical Trials. D9441C00004. Phase 1 obesity study. NCT06942923. View Source
• [3] Synapse (Zhihuiya). AZD4144 drug profile. Phase 2 in acute kidney injury listed as planned. Accessed 2026. View Source
• [4] Alzforum. Inzomelid; ClinicalTrials.gov records for OLT1177 and Selnoflast. Comparison of clinical development status across NLRP3 inhibitors. Accessed 2025. View Source

AZD4144 Priority Applications

Chronic Cardiorenal Inflammation Models

AZD4144 is the preferred NLRP3 inhibitor for studies requiring chronic oral dosing in rodent models of atherosclerosis, CKD, or heart failure, particularly where concurrent cardiovascular safety monitoring is critical. With an hERG IC50 > 40 µM and clean 14-day toxicology up to 500 mg/kg/day in rat, AZD4144 provides a therapeutic window that MCC950 cannot achieve and that sulfonylurea-based inhibitors have not yet matched in published data [1]. Its clinical validation in ASCVD/CKD patients further supports translational relevance [2].

IL-18-Driven Inflammatory Studies

Investigators studying IL-18-dependent inflammatory processes—including renal fibrosis, macrophage activation syndrome, or cardiometabolic inflammation—should prioritize AZD4144 for its demonstrated potent inhibition of IL-18 release (IC50u 19 nM in human whole blood) [1]. This parameter is rarely reported with comparable granularity for other NLRP3 clinical candidates, making AZD4144 uniquely suited for biomedically relevant IL-18 pathway interrogation.

Sulfonylurea-Free NLRP3 Studies

For laboratories investigating NLRP3 biology where phospholipidosis is a confounding variable, AZD4144's phthalazine scaffold provides a clean chemical probe free of the PLD liability that afflicts sulfonylurea-based inhibitors [1]. This makes AZD4144 the tool compound of choice for target engagement studies, cryo-EM structural work, or any experiment where off-target lysosomal effects could confound interpretation of NLRP3-specific phenotypes.

Obesity & Metabolic Inflammation Translational Studies

AZD4144's completed Phase 1 trial in participants with obesity (NCT06942923) provides clinical pharmacokinetic and pharmacodynamic data in a metabolically inflamed population with elevated hsCRP, a key inclusion criterion (>2 mg/L) [1]. Researchers developing biomarkers of NLRP3 pathway engagement or designing preclinical-to-clinical translational studies in metabolic syndrome will benefit from this clinical dataset, which is unavailable for most competing NLRP3 inhibitors.

Application

Selection Property

Validation Focus

Chronic cardiorenal inflammation research models

Cardiac-safety margin review

hERG and in vivo tolerability endpoints

IL-18 pathway interrogation studies

IL-18 inhibition assay context

Whole-blood cytokine release endpoints

NLRP3 inflammasome mechanism studies

Phthalazine scaffold differentiation

Phospholipidosis-free target engagement context

Metabolic inflammation translational research

Reported obesity-model clinical context

hsCRP biomarker and PK/PD endpoint monitoring

• [1] Johansson A, et al. J Med Chem. 2025;68(14):14195-14222; AstraZeneca Clinical Trials D9441C00004 (NCT06942923). View Source
• [2] AstraZeneca Clinical Trials. D9441C00001. Phase 1b ASCVD/CKD study. NCT06675175. View Source